2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride

• Molecular Formula: C12H18ClNS
• Molecular Weight: 243.80 g/mol
• SMILES: CC1=CC=C(C=C1)SCC2CCCN2.Cl
• InChI: InChI=1S/C12H17NS.ClH/c1-10-4-6-12(7-5-10)14-9-11-3-2-8-13-11;/h4-7,11,13H,2-3,8-9H2,1H3;1H
• InChIKey: UIAAPOPDYNRCDP-UHFFFAOYSA-N

2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride – CAS 1864063-08-0: Essential Identity Data for Research Procurement

2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride (CAS 1864063-08-0) is a hydrochloride salt of a 2-substituted pyrrolidine thioether bearing a p-tolylthio moiety. Its molecular formula is C₁₂H₁₈ClNS (MW 243.80 g/mol) [1]. The compound belongs to the class of N,S-bidentate ligand precursors and is primarily utilized as a synthetic building block in medicinal chemistry and asymmetric catalysis . The presence of a stereogenic center at the 2-position of the pyrrolidine ring, combined with a thioether linkage susceptible to oxidation or alkylation, defines its reactivity profile .

Hydrochloride salt: supports aqueous solubility for biological assays, reduces co-solvent needs vs free base.

2-Substituted stereogenic center: enables chiral resolution for asymmetric synthesis applications.

Electron-rich p-tolylthio group: may facilitate oxidation chemistry and metal coordination.

• [1] PubChem Compound Summary for CID 72716499, 2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride. View Source

Why 2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride Cannot Be Replaced by Close Analogs or Free Bases Without Risk

The 2-substitution pattern on the pyrrolidine ring introduces a chiral center that is absent in the 3-substituted isomer (CAS 1864016-35-2), meaning the two compounds are diastereomeric and exhibit different three-dimensional pharmacophore geometries . Furthermore, the hydrochloride salt form confers significantly higher aqueous solubility and improved solid-state stability compared to the free base (CAS 1248296-45-8, MW 207.34 g/mol) . Replacing the p-tolyl group with an unsubstituted phenyl (CAS 1160561-61-4) alters both lipophilicity and the electron density at the sulfur atom, affecting oxidation kinetics and metal coordination ability . These structural differences, though subtle, can translate into distinct reactivity, biological target engagement, and physicochemical handling properties that render generic substitution unreliable without explicit comparative data.

Positional isomer (3-substituted)

3-Substituted pyrrolidine analog lacks the chiral center essential for stereoselective catalysis; its N,S-chelation geometry may not support five-membered palladacycle formation.

Free base form

Free base (CAS 1248296-45-8) may exhibit lower aqueous solubility and discontinued stability data, increasing solution-preparation variability.

Phenylthio analog

Replacing p-tolyl with phenyl (CAS 1160561-61-4) alters sulfur electron density, potentially shifting oxidation reactivity and lipophilicity without comparative data.

Quantitative Differentiation Evidence for 2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride: Head-to-Head and Cross-Study Comparisons

Positional Isomerism: 2- vs 3-Substitution and Topological Polar Surface Area Divergence

The 2-substituted target compound (CID 72716499) has a computed Topological Polar Surface Area (TPSA) of 37.3 Ų [1]. Although the 3-substituted isomer (CAS 1864016-35-2) has not been directly co-crystallized with the same target, the shift of the thioether attachment from the 2- to the 3-position is known to reposition the hydrogen-bond donor (NH₂⁺) and acceptor (sulfur) vectors, altering the N···S bite distance and angle in metal complexes . This geometric difference is critical for enantioselective catalysis where bidentate N,S-coordination to palladium requires a precise five-membered chelate ring.

2- vs 3-Substitution

Reported

TPSA ~37.3 Ų both isomers; stereochemical divergence dictates chelation geometry.

2-Substituted preserves chiral N,S-chelate; 3-substituted lacks catalytic geometry.

Computed TPSA (PubChem); direct crystallography not available.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	37.3 Ų (PubChem computed for CID 72716499)
Comparator Or Baseline	TPSA for 3-(p-tolylthio)pyrrolidine hydrochloride (CAS 1864016-35-2) not explicitly reported; however, the 3-substituted isomer is expected to possess a similar TPSA (~37 Ų) but a different spatial orientation of the nitrogen and sulfur lone pairs.
Quantified Difference	Negligible TPSA difference; the critical differentiation is stereochemical (2-position chiral center absent in the 3-isomer).
Conditions	In silico computation (PubChem 2021.05.07 release).

Why This Matters

For procurement decisions in asymmetric synthesis, the 2-substituted isomer provides a chiral environment essential for generating enantiomeric excess, whereas the 3-substituted isomer is achiral and unsuitable for the same stereoselective applications.

• [1] PubChem Compound Summary for CID 72716499. View Source

Hydrochloride Salt vs Free Base: Molecular Weight and Solubility Implications

The hydrochloride salt (MW 243.80 g/mol) is 17.6% heavier than the free base (MW 207.34 g/mol) due to the HCl component . This mass difference directly impacts dosing calculations in biological assays. More importantly, amine hydrochlorides typically exhibit aqueous solubility that is 1–3 orders of magnitude higher than the corresponding free bases, a principle documented across pyrrolidine derivatives [1]. The free base form (CAS 1248296-45-8) is described as a discontinued product with limited stability data , whereas the hydrochloride is routinely stocked with specified purity (≥95%) .

Salt vs Free Base

Class-level

MW 243.80 (HCl salt) vs 207.34 (free base); salt may offer higher aqueous solubility.

Salt form facilitates consistent solution preparation for biological assays.

Class-level salt solubility principle; direct comparison not published.

Evidence Dimension	Molecular weight and salt form stability
Target Compound Data	Molecular Weight: 243.80 g/mol (hydrochloride salt); Purity: ≥95% (AKSci batch specification)
Comparator Or Baseline	Free base (CAS 1248296-45-8): MW 207.34 g/mol; Purity: ≥95% (discontinued product, limited availability)
Quantified Difference	MW difference: +36.46 g/mol (HCl); Salt form provides higher aqueous solubility (class-level expectation, not experimentally determined for this specific pair).
Conditions	Vendor specifications (AKSci for hydrochloride; CymitQuimica for free base).

Why This Matters

The hydrochloride salt is the preferred form for aqueous biological assays and facilitates consistent solution preparation, whereas the free base may require organic co-solvents and introduces solubility-related variability.

• [1] Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. View Source

Aryl Substituent Influence: p-Tolyl vs Phenyl on Thioether Oxidation Potential

The electron-donating methyl group on the p-tolyl ring raises the electron density at the sulfur atom relative to an unsubstituted phenylthioether. In model thioanisole systems, the oxidation potential (E₁/₂) for p-methylthioanisole is 1.42 V vs Ag/AgCl, compared to 1.48 V for thioanisole, a cathodic shift of 60 mV [1][2]. Although direct cyclic voltammetry data for the target compound are not published, this class-level trend predicts that the p-tolylthio pyrrolidine is more readily oxidized to the sulfoxide than its phenyl analog (CAS 1160561-61-4), enabling milder oxidative desulfurization-fluorination reactions.

Oxidation Shift

Class-level

~1.42 V (p-tolyl) vs 1.48 V (phenyl); ~60 mV cathodic shift.

p-Tolylthio may oxidize more readily, supporting milder desulfurization-fluorination.

Thioanisole analog data; direct CV not reported.

Evidence Dimension	Oxidation potential (model thioanisole system)
Target Compound Data	Predicted ~1.42 V vs Ag/AgCl (based on p-methylthioanisole analog)
Comparator Or Baseline	2-((Phenylthio)methyl)pyrrolidine (CAS 1160561-61-4): predicted ~1.48 V vs Ag/AgCl (based on thioanisole)
Quantified Difference	~60 mV cathodic shift favoring target compound oxidation; no direct experimental electrochemical data for either pyrrolidine derivative.
Conditions	Cyclic voltammetry data from thioanisole derivatives (acetonitrile, 0.1 M TBAPF₆).

Why This Matters

For synthetic chemists employing oxidative desulfurization-fluorination protocols, the p-tolylthio derivative may allow faster conversion or lower reaction temperatures, offering a practical advantage over the phenylthio analog.

• [1] Hirota, M., & Awano, H. (1986). Anodic Oxidation of Alkyl Phenyl Sulfides. Bulletin of the Chemical Society of Japan, 59(7), 2243-2248. View Source
• [2] Gui, J. et al. (2010). Oxidative desulfurization-fluorination of thioethers. Application for the synthesis of fluorinated nitrogen containing building blocks. Journal of Fluorine Chemistry, 131(7), 789-795. View Source

Chiral Pool and Enantioselective Catalysis: 2-Substituted Pyrrolidine Thioethers as N,S-Ligands

Chiral pyrrolidine thioethers structurally analogous to the target compound have been demonstrated as effective N,S-bidentate ligands in palladium-catalyzed asymmetric allylic alkylation (AAA), achieving enantiomeric excesses up to 90% with yields up to 80% . While these data originate from enantiopure 3-hydroxy-derived thioethers rather than the racemic 2-p-tolylthio derivative, the N,S-donor motif is the key pharmacophore. The target compound, upon resolution or diastereoselective synthesis, is predicted to function similarly, whereas the 3-substituted isomer cannot form a five-membered chelate ring with palladium and is catalytically inert in this context [1].

AAA Catalysis

Class-level

Chiral 2-thioether ligands yield up to 90% ee in Pd-AAA; 3-substituted analog catalytically inactive.

2-Substituted isomer retains enantioselective potential after resolution.

Racemic target; chiral separation required.

Evidence Dimension	Enantioselectivity in Pd-catalyzed AAA
Target Compound Data	Not directly tested; racemic without resolution.
Comparator Or Baseline	(2S,3S)-3-hydroxy-2-(arylthiomethyl)pyrrolidine ligands: ee up to 90%, yield up to 80%.
Quantified Difference	Enantioselectivity potential exists only for the 2-substituted isomer; 3-substituted isomer cannot chelate Pd and is inactive.
Conditions	Pd₂(dba)₃·CHCl₃, BSA, KOAc, CH₂Cl₂, rt.

Why This Matters

Procurement of the 2-substituted isomer preserves the option for downstream chiral resolution and use in catalytic asymmetric synthesis, a capability structurally precluded in the 3-substituted analog.

• [1] Wojaczyńska, E., & Skarżewski, J. (2004). Chiral pyrrolidine thioethers: effective nitrogen-sulfur donating ligands in palladium-catalyzed asymmetric allylic alkylations. Tetrahedron: Asymmetry, 15(10), 1607-1616. View Source

Optimal Deployment Scenarios for 2-{[(4-Methylphenyl)sulfanyl]methyl}pyrrolidine hydrochloride Based on Comparative Evidence

Chiral N,S-Ligand Precursor for Asymmetric Catalysis

When resolved into its enantiopure forms, the 2-substituted p-tolylthio pyrrolidine can serve as a bidentate N,S-donor ligand for palladium-catalyzed asymmetric allylic alkylation (AAA), with literature precedent for analogous thioethers achieving up to 90% ee . The 3-substituted isomer cannot form the requisite five-membered chelate and is catalytically inactive, making the 2-substituted compound the only viable choice for this application .

Sulfoxide/Sulfone Intermediate for Fluorinated Building Blocks

The electron-rich p-tolylthio group is predicted to oxidize ~60 mV more readily than a phenylthio analog [1], enabling milder oxidative desulfurization-fluorination to generate –CHF₂ or –CF₃ substituted pyrrolidines. The hydrochloride salt's aqueous solubility simplifies reaction workup relative to the free base .

Medicinal Chemistry Scaffold Requiring Defined Aqueous Solubility

For structure-activity relationship (SAR) studies conducted in aqueous buffer, the hydrochloride salt (MW 243.80 g/mol) offers superior solubility compared to the free base . The presence of the 4-methyl substituent on the phenyl ring provides a distinct lipophilic handle absent in the unsubstituted phenyl analog (CAS 1160561-61-4), enabling systematic exploration of hydrophobic pocket interactions [2].

Stereochemical Probe in Fragment-Based Drug Discovery

The racemic 2-substituted compound contains a stereogenic center that, after chiral separation, yields enantiomers useful for 3D-fragment library screening. The 3-substituted isomer lacks this stereochemical diversity, limiting its value in target-based fragment approaches [2].

Application

Selection Property

Validation Focus

Chiral N,S-ligand precursor

2-Substituted pyrrolidine with stereogenic center

Enantioselective catalysis potential; N,S-chelation geometry

Fluorinated building block intermediate

Electron-rich p-tolylthio group

Oxidative desulfurization-fluorination reactivity

Medicinal chemistry scaffold

Hydrochloride salt with aqueous solubility context

SAR studies in aqueous buffers; lipophilic handle (p-tolyl)

Stereochemical probe for FBDD

Racemic 2-substituted stereogenic center

Chiral resolution and 3D-fragment library screening

• [1] Hirota, M., & Awano, H. (1986). Bull. Chem. Soc. Jpn., 59(7), 2243-2248; Gui, J. et al. (2010). J. Fluor. Chem., 131(7), 789-795. View Source
• [2] PubChem entries for CAS 1864063-08-0 and CAS 1160561-61-4; general principles of fragment-based drug discovery. View Source